Cas no 31767-01-8 (4-Bromo-2-thiophenecarbaldehyde oxime)

• Product Name: 4-Bromo-2-thiophenecarbaldehyde oxime
• CAS No: 31767-01-8
• MF: C₅H₄BrNOS
• MW: 206.06035900116
• CID: 2189565
• PubChem ID: 9579805
• Update Time: 2025-11-02

4-Bromo-2-thiophenecarbaldehyde oxime Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-thiophene-2-carbaldehyde oxime
• SR-01000639309-1
• (E)-4-bromothiophene-2-carbaldehyde oxime
• HMS1449B15
• 4-Bromo-2-thiophenecarbaldehydeoxime
• IDI1_017760
• 4-bromothiophene-2-carbaldehyde oxime
• CHEMBL3213999
• 31767-01-8
• AKOS003241305
• SMR000461017
• CCG-49888
• CS-0357411
• (NE)-N-[(4-bromothiophen-2-yl)methylidene]hydroxylamine
• 4-BROMO-2-THIOPHENECARBALDEHYDE OXIME
• MLS000860238
• 4-Bromo-2-thiophenecarbaldehyde oxime

• Inchi： 1S/C5H4BrNOS/c6-4-1-5(2-7-8)9-3-4/h1-3,8H/b7-2+
• InChI Key： PKYPVSRCCJULBD-FARCUNLSSA-N
• SMILES： BrC1=CSC(/C=N/O)=C1

Computed Properties

• Exact Mass: 204.92000
• Monoisotopic Mass: 204.91970Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Boiling Point: 276.4±25.0 °C at 760 mmHg
• Flash Point: 120.9±23.2 °C
• PSA: 60.83000
• LogP: 2.31870
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Bromo-2-thiophenecarbaldehyde oxime Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Bromo-2-thiophenecarbaldehyde oxime

4-Bromo-2-thiophenecarbaldehyde Oxime (CAS 31767-01-8): Properties, Applications, and Market Insights

4-Bromo-2-thiophenecarbaldehyde oxime (CAS 31767-01-8) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. As a derivative of thiophene, this compound has garnered attention due to its unique structural features and reactivity. The presence of both a bromo substituent and an oxime functional group makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for thiophene derivatives has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in 4-Bromo-2-thiophenecarbaldehyde oxime due to its potential as a building block for bioactive compounds. Its molecular structure allows for further functionalization, making it valuable in the development of new therapeutic agents.

The physical and chemical properties of 4-Bromo-2-thiophenecarbaldehyde oxime contribute to its utility in synthetic chemistry. It typically appears as a crystalline solid with moderate solubility in organic solvents. The compound's stability under various conditions makes it suitable for use in multi-step synthesis processes. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize its purity and structure.

One of the most searched questions regarding this compound is: "What are the applications of 4-Bromo-2-thiophenecarbaldehyde oxime in medicinal chemistry?" Current research suggests its potential in designing enzyme inhibitors and antimicrobial agents. The bromothiophene moiety is known to interact with biological targets, while the oxime group can participate in hydrogen bonding, enhancing molecular recognition.

From an industrial perspective, the synthesis of 4-Bromo-2-thiophenecarbaldehyde oxime involves carefully controlled reactions to ensure high yield and purity. Manufacturers must adhere to strict quality control measures, as even minor impurities can affect its performance in downstream applications. The global market for such fine chemicals is expanding, with increasing demand from research institutions and pharmaceutical companies.

Environmental and safety considerations are paramount when handling 4-Bromo-2-thiophenecarbaldehyde oxime. While not classified as hazardous under standard regulations, proper laboratory practices should be followed. Researchers often inquire about "storage conditions for 4-Bromo-2-thiophenecarbaldehyde oxime" - it is recommended to store the compound in a cool, dry place, protected from light and moisture to maintain stability.

The future outlook for thiophene-based compounds appears promising, with growing interest in their electronic properties for materials science applications. 4-Bromo-2-thiophenecarbaldehyde oxime may find new uses in organic electronics and conductive polymers, areas that are currently trending in scientific literature and patent filings.

Analytical challenges associated with 4-Bromo-2-thiophenecarbaldehyde oxime include developing sensitive detection methods and understanding its degradation pathways. Advanced techniques like HPLC-MS are being employed to study its behavior in various matrices, addressing another common search query: "How to analyze 4-Bromo-2-thiophenecarbaldehyde oxime in complex mixtures?"

In conclusion, 4-Bromo-2-thiophenecarbaldehyde oxime (CAS 31767-01-8) represents an important chemical entity with diverse applications. Its role as a synthetic intermediate continues to evolve, driven by innovations in drug development and materials science. As research progresses, we anticipate discovering more applications for this versatile compound in cutting-edge technologies.